Cas no 113580-56-6 (9-chloro-1H-pyrrolo[3,2-b]quinoline-3-carbaldehyde)

• Product Name: 9-chloro-1H-pyrrolo[3,2-b]quinoline-3-carbaldehyde
• CAS No: 113580-56-6
• MF: C₁₂H₇ClN₂O
• MW: 230.64978146553
• CID: 2611163
• PubChem ID: 13838215
• Update Time: 2025-04-21

9-chloro-1H-pyrrolo[3,2-b]quinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 9-chloro-1H-pyrrolo[3,2-b]quinoline-3-carbaldehyde
• DTXSID80550891
• 113580-56-6

• Inchi： 1S/C12H7ClN2O/c13-10-8-3-1-2-4-9(8)15-11-7(6-16)5-14-12(10)11/h1-6,14H
• InChI Key： KFRJWXPOPROPHO-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=NC2C(C=O)=CNC=21

Computed Properties

• Exact Mass: 230.0246905Da
• Monoisotopic Mass: 230.0246905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.8Ų